Cas no 380475-38-7 (2-Cyano-3-[3-ethoxy-4-[(4-fluorophenyl)methoxy]phenyl]-N-(2,4,6-trimethylphenyl)-2-propenamide)

• Product Name: 2-Cyano-3-[3-ethoxy-4-[(4-fluorophenyl)methoxy]phenyl]-N-(2,4,6-trimethylphenyl)-2-propenamide
• CAS No: 380475-38-7
• MF: C₂₈H₂₇FN₂O₃
• MW: 458.523990869522
• CID: 5446478
• PubChem ID: 2349517
• Update Time: 2025-06-08

2-Cyano-3-[3-ethoxy-4-[(4-fluorophenyl)methoxy]phenyl]-N-(2,4,6-trimethylphenyl)-2-propenamide Chemical and Physical Properties

Names and Identifiers

• AKOS001009730
• 380475-38-7
• EN300-26595259
• STL383498
• (E)-2-cyano-3-[3-ethoxy-4-[(4-fluorophenyl)methoxy]phenyl]-N-(2,4,6-trimethylphenyl)prop-2-enamide
• Z56832465
• (2E)-2-cyano-3-{3-ethoxy-4-[(4-fluorobenzyl)oxy]phenyl}-N-(2,4,6-trimethylphenyl)prop-2-enamide
• 2-cyano-3-{3-ethoxy-4-[(4-fluorophenyl)methoxy]phenyl}-N-(2,4,6-trimethylphenyl)prop-2-enamide
• 2-Cyano-3-[3-ethoxy-4-[(4-fluorophenyl)methoxy]phenyl]-N-(2,4,6-trimethylphenyl)-2-propenamide

• Inchi： 1S/C28H27FN2O3/c1-5-33-26-15-22(8-11-25(26)34-17-21-6-9-24(29)10-7-21)14-23(16-30)28(32)31-27-19(3)12-18(2)13-20(27)4/h6-15H,5,17H2,1-4H3,(H,31,32)
• InChI Key： OKDKJGNRTRYENN-UHFFFAOYSA-N
• SMILES： C(NC1=C(C)C=C(C)C=C1C)(=O)C(C#N)=CC1=CC=C(OCC2=CC=C(F)C=C2)C(OCC)=C1

Computed Properties

• Exact Mass: 458.20057089g/mol
• Monoisotopic Mass: 458.20057089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• Density: 1.208±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 648.0±55.0 °C(Predicted)
• pka: 10.93±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on 2-Cyano-3-[3-ethoxy-4-[(4-fluorophenyl)methoxy]phenyl]-N-(2,4,6-trimethylphenyl)-2-propenamide

Comprehensive Analysis of 2-Cyano-3-[3-ethoxy-4-[(4-fluorophenyl)methoxy]phenyl]-N-(2,4,6-trimethylphenyl)-2-propenamide (CAS No. 380475-38-7)

The compound 2-Cyano-3-[3-ethoxy-4-[(4-fluorophenyl)methoxy]phenyl]-N-(2,4,6-trimethylphenyl)-2-propenamide (CAS No. 380475-38-7) is a highly specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its intricate structure, featuring a cyano group, an ethoxy substituent, and a fluorophenyl moiety, makes it a subject of interest for researchers exploring novel drug candidates and molecular interactions. This article delves into its properties, applications, and relevance in contemporary scientific discourse.

One of the key features of 2-Cyano-3-[3-ethoxy-4-[(4-fluorophenyl)methoxy]phenyl]-N-(2,4,6-trimethylphenyl)-2-propenamide is its potential role in modulating biological pathways. Recent studies have highlighted its affinity for specific protein targets, which could be leveraged in the development of therapeutics for chronic diseases. The presence of the fluorophenyl group enhances its binding efficiency, while the trimethylphenyl segment contributes to its stability in biological systems. These attributes align with current trends in precision medicine, where researchers seek compounds with high selectivity and minimal off-target effects.

In the context of drug discovery, CAS No. 380475-38-7 has garnered attention due to its structural similarity to known kinase inhibitors. Kinases are enzymes implicated in numerous diseases, including cancer and inflammatory disorders. The compound's cyano and propenamide functionalities are particularly noteworthy, as they often participate in hydrogen bonding and other non-covalent interactions critical for inhibitor design. This makes it a valuable scaffold for medicinal chemists aiming to optimize pharmacokinetic properties.

Another area of interest is the compound's potential application in neurodegenerative disease research. The fluorophenyl moiety, known for its ability to cross the blood-brain barrier, could facilitate the development of central nervous system (CNS)-targeted therapies. With the rising prevalence of conditions like Alzheimer's and Parkinson's disease, the search for novel neuroprotective agents has intensified. 2-Cyano-3-[3-ethoxy-4-[(4-fluorophenyl)methoxy]phenyl]-N-(2,4,6-trimethylphenyl)-2-propenamide may offer a promising starting point for such investigations.

From a synthetic chemistry perspective, the compound's complexity presents both challenges and opportunities. The ethoxy and methoxy groups introduce steric and electronic considerations that must be carefully managed during synthesis. Researchers are increasingly exploring green chemistry approaches to produce such molecules efficiently, reflecting broader industry trends toward sustainability. The demand for high-purity intermediates like CAS No. 380475-38-7 underscores the importance of scalable and environmentally friendly synthetic routes.

In summary, 2-Cyano-3-[3-ethoxy-4-[(4-fluorophenyl)methoxy]phenyl]-N-(2,4,6-trimethylphenyl)-2-propenamide represents a compelling case study in modern chemical research. Its multifaceted applications—from drug discovery to neurodegenerative disease studies—highlight its versatility. As scientific inquiry continues to evolve, compounds like this will remain at the forefront of innovation, addressing pressing health challenges and advancing our understanding of molecular interactions.